Cas no 1807977-40-7 (2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid)

• Product Name: 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid
• CAS No: 1807977-40-7
• MF: C₉H₈N₄O₃S
• MW: 252.249819755554
• CID: 5719357
• PubChem ID: 91822426
• Update Time: 2025-07-16

2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid
• BBL036885
• VS-13760
• 1807977-40-7
• 2-(tetrazol-1-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylic acid
• STL423937
• AKOS025258948
• 2-(1H-tetrazol-1-yl)-4,7-dihydro-5H-thieno[2,3-c]pyran-3-carboxylic acid
• F2158-2221

• Inchi： 1S/C9H8N4O3S/c14-9(15)7-5-1-2-16-3-6(5)17-8(7)13-4-10-11-12-13/h4H,1-3H2,(H,14,15)
• InChI Key： YUDNRTWCCFDKNN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1COCC2)N1C=NN=N1

Computed Properties

• Exact Mass: 252.03171130g/mol
• Monoisotopic Mass: 252.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid

Introduction to 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid (CAS No. 1807977-40-7)

2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid, identified by its CAS number 1807977-40-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thienopyran derivatives, characterized by a fused thiophene ring with a pyran moiety, further functionalized with a tetrazole group at the 2-position. The unique arrangement of these heterocyclic systems imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid encompasses multiple aromatic and nitrogen-rich rings, which are known to exhibit a wide range of biological activities. The presence of the tetrazole moiety is particularly noteworthy, as tetrazole derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid functionality at the 3-position provides a site for further chemical modification, enabling the synthesis of analogs with tailored biological profiles.

In recent years, there has been a growing interest in thienopyran derivatives due to their structural similarity to natural products and their ability to interact with various biological targets. The compound 1807977-40-7 has been investigated in several preclinical studies for its potential role in modulating pathways relevant to neurological disorders and cancer. For instance, studies have suggested that thienopyran-based compounds may interfere with kinase activity and cell cycle regulation, making them attractive candidates for developing novel therapeutic agents.

The tetrazole group in 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid has been shown to enhance binding affinity to certain protein targets by forming stable hydrogen bonds or participating in electrostatic interactions. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes involved in metabolic diseases and infectious diseases. Additionally, the aromatic system of this compound allows for favorable interactions with lipophilic pockets in protein binding sites, which is crucial for drug efficacy.

Recent advancements in computational chemistry have enabled the rapid screening of compounds like 1807977-40-7 for potential biological activity. Molecular docking simulations have identified that this molecule may bind to enzymes such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are implicated in various diseases. These findings have prompted further experimental validation through enzyme inhibition assays and cell-based assays.

The synthesis of 2-(1H-1,2,3,4-tetrazol-1-yl)-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the thienopyran core through cyclization reactions followed by functionalization with the tetrazole group. Advances in synthetic methodologies have allowed for more efficient routes to complex heterocycles like this one، including transition-metal-catalyzed reactions that enhance selectivity and reduce reaction times.

In conclusion，the compound 1807977-40-7, with its unique structural features， represents a valuable scaffold for drug discovery efforts. Its combination of a thienopyran core and a tetrazole group offers multiple opportunities for designing molecules with enhanced pharmacological properties。 Further research is warranted to explore its potential applications in treating neurological disorders， cancer， and other diseases。 As computational tools continue to improve，the identification of new derivatives with optimized bioactivity will become increasingly feasible， paving the way for innovative therapeutic strategies.